Cas no 116850-47-6 (4H-1,2,4-Triazole,3-(2-fluorophenyl)-4-methyl-5-(methylsulfonyl)-)

• Product Name: 4H-1,2,4-Triazole,3-(2-fluorophenyl)-4-methyl-5-(methylsulfonyl)-
• CAS No: 116850-47-6
• MF: C₁₀H₁₀FN₃O₂S
• MW: 255.268703937531
• CID: 148059
• PubChem ID: 3087996
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(2-fluorophenyl)-4-methyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(2-fluorophenyl)-4-methyl-5-(methylsulfonyl)-
• 3-(2-fluorophenyl)-4-methyl-5-methylsulfonyl-1,2,4-triazole
• CHEMBL28276
• 116850-47-6
• DTXSID20151543
• 4H-1,2,4-Triazole, 3-(2-fluorophenyl)-4-methyl-5-(methylsulfonyl)-
• 3-(2-Fluorophenyl)-4-methyl-5-(methylsulfonyl)-4H-1,2,4-triazole
• SCHEMBL9224690

• Inchi： 1S/C10H10FN3O2S/c1-14-9(7-5-3-4-6-8(7)11)12-13-10(14)17(2,15)16/h3-6H,1-2H3
• InChI Key： YGMQOVFCJMPTRH-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2C=CC=CC=2F)N1C)(=O)=O

Computed Properties

• Exact Mass: 255.0479
• Monoisotopic Mass: 255.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 451.9°C at 760 mmHg
• Flash Point: 227.1°C
• Refractive Index: 1.622
• PSA: 64.85